Cas no 2171213-07-1 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid)
(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid
- 2171213-07-1
- (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid
- EN300-1489384
-
- Inchi: 1S/C26H24N2O5/c1-15-11-12-23(21(13-15)24(29)27-16(2)25(30)31)28-26(32)33-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,16,22H,14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t16-/m1/s1
- InChI Key: SHBMWIOLWKISFQ-MRXNPFEDSA-N
- SMILES: O(C(NC1C=CC(C)=CC=1C(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 444.16852187g/mol
- Monoisotopic Mass: 444.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1489384-0.05g |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid |
2171213-07-1 | 0.05g |
$2044.0 | 2023-06-05 | ||
| Enamine | EN300-1489384-0.1g |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid |
2171213-07-1 | 0.1g |
$2142.0 | 2023-06-05 | ||
| Enamine | EN300-1489384-0.25g |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid |
2171213-07-1 | 0.25g |
$2239.0 | 2023-06-05 | ||
| Enamine | EN300-1489384-0.5g |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid |
2171213-07-1 | 0.5g |
$2336.0 | 2023-06-05 | ||
| Enamine | EN300-1489384-1.0g |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid |
2171213-07-1 | 1g |
$2433.0 | 2023-06-05 | ||
| Enamine | EN300-1489384-2.5g |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid |
2171213-07-1 | 2.5g |
$4771.0 | 2023-06-05 | ||
| Enamine | EN300-1489384-5.0g |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid |
2171213-07-1 | 5g |
$7058.0 | 2023-06-05 | ||
| Enamine | EN300-1489384-10.0g |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid |
2171213-07-1 | 10g |
$10464.0 | 2023-06-05 | ||
| Enamine | EN300-1489384-50mg |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid |
2171213-07-1 | 50mg |
$2044.0 | 2023-09-28 | ||
| Enamine | EN300-1489384-100mg |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid |
2171213-07-1 | 100mg |
$2142.0 | 2023-09-28 |
(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid
(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid: A Comprehensive Overview
(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid, with the CAS registry number 2171213-07-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a formamide moiety, and a chiral propanoic acid backbone. The presence of these functional groups makes it a versatile molecule with potential applications in peptide synthesis, drug discovery, and other areas of chemical research.
The core structure of this compound revolves around the Fmoc group, which is a well-known protecting group in peptide chemistry. The Fmoc group is attached to an amino group, which in turn is connected to a substituted phenyl ring. This phenyl ring carries both a methyl substituent and a formamide group, adding complexity to the molecule. The chiral center at the propanoic acid backbone introduces stereochemistry, making this compound particularly interesting for studies involving enantioselective reactions and asymmetric synthesis.
Recent advancements in chemical synthesis have enabled researchers to explore the potential of this compound in various applications. For instance, its role as a building block in peptide synthesis has been extensively studied. The Fmoc group's stability under mild conditions makes it ideal for protecting amino groups during multi-step synthesis processes. Additionally, the formamide moiety can serve as a reactive site for further functionalization, allowing chemists to design molecules with tailored properties.
In terms of biological applications, this compound has shown promise in pharmacological studies. Its ability to interact with specific biological targets has been investigated in vitro and in vivo models. Researchers have reported that the compound exhibits selective binding to certain proteins, suggesting its potential as a lead compound for drug development. Furthermore, its stereochemistry plays a crucial role in determining its bioactivity, highlighting the importance of chirality in medicinal chemistry.
The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the Fmoc group, the introduction of the methyl substituent on the phenyl ring, and the establishment of the chiral center at the propanoic acid backbone. Recent studies have focused on optimizing these steps to improve yield and purity, making this compound more accessible for large-scale applications.
From an environmental standpoint, this compound's biodegradability and ecological impact have also been subjects of recent research. Studies indicate that under specific conditions, such as those found in wastewater treatment systems or soil environments, the compound undergoes degradation through enzymatic or microbial processes. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and use.
In conclusion, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Its role as a building block in peptide synthesis, coupled with its potential in drug discovery and environmental studies, underscores its importance in contemporary chemical research. As ongoing research continues to unravel its properties and capabilities, this compound is poised to make even greater contributions to the field.
2171213-07-1 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)